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Introduction
"Rebalance" is the brand name for a line of supplement systems developed by Rebalance
Health. These products are formulated to support hormonal balance, primarily by modulating

the body's stress response. The core of the "Rebalance" formulation centers on the

adaptogenic herb Withania somnifera (Ashwagandha), known for its effects on the

Hypothalamic-Pituitary-Adrenal (HPA) axis. This guide provides a technical overview of the

biological functions of the key active components of the Rebalance system, with a focus on

Ashwagandha, its mechanism of action, and the available clinical data. The proprietary

"Directline®" delivery system, a lozenge-based technology, is also discussed in the context of

enhancing the bioavailability of the active ingredients.

Core Active Ingredient: Ashwagandha (Withania
somnifera)
Ashwagandha is a well-studied adaptogen in Ayurvedic medicine.[1] Its biological effects are

attributed to a group of bioactive compounds known as withanolides.[2] These steroidal

lactones are responsible for the herb's therapeutic properties, which include anti-stress, anti-

inflammatory, and neuroprotective effects.[3]

Mechanism of Action: Modulation of the HPA Axis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12800153?utm_src=pdf-interest
https://www.benchchem.com/product/b12800153?utm_src=pdf-body
https://www.benchchem.com/product/b12800153?utm_src=pdf-body
https://www.benchchem.com/product/b12800153?utm_src=pdf-body
https://www.benchchem.com/product/b12800153?utm_src=pdf-body
https://ijirt.org/publishedpaper/IJIRT185901_PAPER.pdf
https://www.prnewswire.com/news-releases/north-american-menopause-society-publishes-rebalance-health-irb-study-citing-an-80-efficacy-in-the-reduction-of-hot-flashes-301995409.html
https://www.forbes.com/sites/stevenaquino/2023/11/22/how-justin-hai-and-rebalance-health-is-making-menopausal-care-accessible-to-all-women/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12800153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary mechanism by which Ashwagandha exerts its effects is through the modulation of

the Hypothalamic-Pituitary-Adrenal (HPA) axis, the body's central stress response system.[4][5]

[6] Chronic stress can lead to dysregulation of the HPA axis, resulting in elevated levels of

cortisol, the primary stress hormone. Ashwagandha has been shown to down-regulate the HPA

axis, leading to a reduction in cortisol levels.[4][5][6] The active withanolides in Ashwagandha

are believed to interact with glucocorticoid receptors and modulate signaling pathways involved

in the stress response.[4]

The signaling pathway for cortisol regulation and the influence of Ashwagandha is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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